Cas no 1008281-86-4 (3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1008281-86-4
• MF: C₁₅H₁₈ClNO₄S
• MW: 343.82572221756
• CID: 5954874
• PubChem ID: 3160441
• Update Time: 2025-06-25

3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• EN300-1589328
• 1008281-86-4
• 3-[(tert-butoxy)carbonyl]-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• SR-01000368543-1
• SR-01000368543

• Inchi： 1S/C15H18ClNO4S/c1-15(2,3)21-14(20)17-11(13(18)19)8-22-12(17)9-6-4-5-7-10(9)16/h4-7,11-12H,8H2,1-3H3,(H,18,19)
• InChI Key： DSVYXXPBKAXGBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1N(C(=O)OC(C)(C)C)C(C(=O)O)CS1

Computed Properties

• Exact Mass: 343.0645069g/mol
• Monoisotopic Mass: 343.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1008281-86-4)

3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid, identified by the CAS number 1008281-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, a heterocyclic structure known for its versatile applications in drug development. The presence of both carbamate and chlorophenyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The tert-butoxy group attached to the carbonyl moiety enhances the stability of the compound, facilitating its use in multi-step synthetic pathways. This stability is particularly crucial in pharmaceutical synthesis, where intermediates must withstand various reaction conditions without degradation. The 2-chlorophenyl substituent introduces electronic and steric effects that can influence the compound's reactivity and binding affinity, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in thiazolidine derivatives due to their demonstrated biological activity across multiple therapeutic domains. Studies have highlighted the potential of these compounds as scaffolds for developing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural motif of 1,3-thiazolidine is particularly noteworthy for its ability to mimic natural bioactive molecules, thereby enhancing binding interactions with biological targets.

Current research endeavors are focused on leveraging the structural flexibility of 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid to develop new therapeutic agents. For instance, modifications at the chlorophenyl position have been explored to optimize receptor binding affinity, while the carbamate group serves as a versatile handle for further derivatization. These efforts align with the broader goal of generating novel compounds with improved pharmacokinetic profiles and reduced side effects.

The compound's relevance is further underscored by its potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments with high affinity for biological targets, which can then be optimized into lead compounds. The unique combination of functional groups in 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid makes it an ideal candidate for such studies, offering opportunities to uncover new pharmacological entities.

Moreover, advancements in computational chemistry have enabled more efficient screening and design of thiazolidine derivatives like this one. Molecular modeling techniques can predict how modifications at specific positions—such as the chlorophenyl or carbamate moieties—will affect the compound's biological activity. This high-throughput virtual screening accelerates the drug discovery process by narrowing down promising candidates for experimental validation.

From a synthetic chemistry perspective, 3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid exemplifies the sophistication achieved in constructing complex heterocyclic systems. The integration of protective groups like the tert-butoxy carbamate ensures selective reactivity during multi-step syntheses, while leaving room for subsequent functionalization at other sites. This level of control is essential for generating high-purity intermediates suitable for preclinical and clinical studies.

The compound's potential extends beyond traditional pharmaceutical applications. Its structural features make it amenable to use as a building block in materials science and agrochemical research. For example, thiazolidine derivatives have been explored as components in polymer formulations due to their ability to impart specific mechanical or chemical properties. Similarly, modifications of this scaffold could lead to novel agrochemicals with enhanced efficacy and environmental compatibility.

In conclusion,3-(tert-butoxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1008281-86-4) represents a promising chemical entity with broad utility across multiple scientific disciplines. Its unique structural features and demonstrated biological relevance position it as a key intermediate in pharmaceutical development and an inspiration for future synthetic innovations. As research continues to uncover new applications for thiazolidine derivatives, this compound is poised to play an increasingly significant role in advancing scientific and medical progress.